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Compound of Interest

Compound Name: 1,4-Benzenedimethanol-d4

Cat. No.: B118106 Get Quote

Disclaimer: Specific safety data for 1,4-Benzenedimethanol-d4 is not readily available. This

guide is based on the Safety Data Sheet (SDS) for the non-deuterated analog, 1,4-

Benzenedimethanol (CAS Number: 589-29-7). The toxicological and chemical properties are

expected to be very similar, but this information should be used as a guide with professional

discretion.

This document provides a comprehensive overview of the safety, handling, and emergency

procedures for 1,4-Benzenedimethanol, intended for researchers, scientists, and professionals

in drug development.

Chemical Identification
Identifier Value

Chemical Name 1,4-Benzenedimethanol

Synonyms
p-Xylene-alpha,alpha'-diol, Terephthalyl alcohol,

1,4-Bis(hydroxymethyl)benzene[1][2]

CAS Number 589-29-7[1]

Molecular Formula C₈H₁₀O₂[3]

Molecular Weight 138.16 g/mol

Appearance White to off-white crystalline powder[1][3]
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Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of 1,4-

Benzenedimethanol.

Property Value Reference

Melting Point 114-119 °C [3][4]

Boiling Point 138-143 °C at 1 mmHg [3]

Flash Point 151.3 °C [4]

Solubility

Soluble in water, ether,

toluene, methanol, and hot

water. Slightly soluble in

DMSO.

[3][4][5]

Vapor Pressure 0.000282 mmHg at 25°C [4]

Density 1.2 ± 0.1 g/cm³

Hazard Identification and GHS Classification
1,4-Benzenedimethanol is classified with the following hazards. The toxicological properties of

this substance have not been fully investigated.[1]

Hazard Class GHS Classification
Precautionary Statement
Codes

Skin Irritation Category 2 H315: Causes skin irritation.[6]

Eye Irritation Category 2A
H319: Causes serious eye

irritation.[6]

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory

system)

H335: May cause respiratory

irritation.[6]

Potential Health Effects:
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Inhalation: May cause respiratory tract irritation.[1]

Skin Contact: May cause skin irritation.[1]

Eye Contact: May cause eye irritation.[1]

Ingestion: May cause irritation of the digestive tract.[1]

First Aid Measures
Emergency procedures for exposure to 1,4-Benzenedimethanol are outlined below.

Exposure Route First Aid Protocol

Inhalation

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek medical

attention.[1][7]

Skin Contact

Flush skin with plenty of water for at least 15

minutes while removing contaminated clothing

and shoes. Seek medical attention if irritation

develops.[1][7]

Eye Contact

Flush eyes with plenty of water for at least 15

minutes, occasionally lifting the upper and lower

eyelids. Seek medical attention.[1][7]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and give

2-4 cupfuls of milk or water. Seek medical

attention.[1]

Experimental Protocols: Safe Handling and Storage
Detailed methodologies for handling and storage are crucial to ensure laboratory safety.

Handling:
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Wash hands thoroughly after handling.[1]

Use only in a well-ventilated area, such as a chemical fume hood.[1]

Minimize dust generation and accumulation.[1]

Avoid contact with eyes, skin, and clothing.[1]

Avoid ingestion and inhalation.[1]

Keep the container tightly closed when not in use.[1]

Storage:

Store in a cool, dry, well-ventilated area away from incompatible substances.[1]

Keep the container tightly closed to prevent exposure to moisture.[7]

Incompatible materials include acids, acid anhydrides, acid chlorides, and strong oxidizing

agents.[1][3]

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended when handling 1,4-

Benzenedimethanol.
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Protection Type Specification

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[1][3]

Skin Protection

Wear appropriate protective gloves (e.g., nitrile

rubber) and a lab coat to prevent skin exposure.

[1][3]

Respiratory Protection

Use a NIOSH/MSHA-approved respirator if

exposure limits are exceeded or if irritation or

other symptoms are experienced.[1]

Logical Workflow for Safe Chemical Handling
The following diagram illustrates a standard workflow for handling a potentially hazardous

chemical like 1,4-Benzenedimethanol in a research setting.
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Preparation
- Review SDS

- Assemble PPE

Chemical Handling
- Weigh/measure in fume hood

- Keep container closed

Experimentation
- Conduct experiment in designated area

- Monitor for spills or exposure

Cleanup & Decontamination
- Decontaminate work surfaces

- Remove PPE correctly

Emergency Response
- Spill or Exposure

Waste Disposal
- Segregate waste

- Dispose in labeled container

Storage
- Return chemical to designated storage

- Ensure container is sealed

Spill Protocol
- Evacuate and ventilate

- Use spill kit

Spill

Exposure Protocol
- Follow First Aid

- Seek medical attention

Exposure

Click to download full resolution via product page

Caption: General laboratory workflow for handling hazardous chemicals.

Stability and Reactivity
Chemical Stability: Stable under normal temperatures and pressures.[1]

Conditions to Avoid: Incompatible materials, dust generation, excess heat, and strong

oxidants.[1]

Incompatibilities with Other Materials: Acids, acid chlorides, acid anhydrides, and oxidizing

agents.[1]
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Hazardous Decomposition Products: Carbon monoxide, irritating and toxic fumes and gases,

and carbon dioxide.[1]

Hazardous Polymerization: Has not been reported.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b118106?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

